Cas no 1123172-38-2 (1-bromo-3-tert-butyl-5-fluorobenzene)

• Product Name: 1-bromo-3-tert-butyl-5-fluorobenzene
• CAS No: 1123172-38-2
• MF: C₁₀H₁₂BrF
• MW: 231.104685783386
• MDL: MFCD13193246
• CID: 1005573
• PubChem ID: 53435646
• Update Time: 2025-09-27

1-bromo-3-tert-butyl-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(1,1-dimethylethyl)-5-fluoro-
• 1-Bromo-3-(tert-butyl)-5-fluorobenzene
• 1-Bromo-3-fluoro-5-(2-methyl-2-propanyl)benzene
• 1-Bromo-3-tert-butyl-5-fluorobenzene
• 1-bromo-3-tert-butyl-5-fluoro-benzene
• 3-bromo-4-methylthio-pyridine
• AGN-PC-009IMC
• bromo-3 methylthio-4 pyridine
• Bromo-3-tert-butyl-5-fluorobenzene
• CTK3E1258
• Pyridine, 3-bromo-4-(methylthio)-
• SureCN8176314
• 1-Tert-butyl-3-broMo-5-fluorobenzene
• 1-bromo-3-tert-butyl-5-fluorobenzene

• MDL： MFCD13193246
• Inchi： 1S/C10H12BrF/c1-10(2,3)7-4-8(11)6-9(12)5-7/h4-6H,1-3H3
• InChI Key： NEZOQSYMVSKUSO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 207.4±20.0 ºC (760 Torr),
• Flash Point: 81.9±16.6 ºC,
• Solubility: Insuluble (3.7E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-bromo-3-tert-butyl-5-fluorobenzene

1-Bromo-3-tert-Butyl-5-Fluorobenzene: An Overview of a Versatile Compound (CAS No. 1123172-38-2)

1-Bromo-3-tert-butyl-5-fluorobenzene (CAS No. 1123172-38-2) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromine, tert-butyl, and fluorine substituents, offers a wide range of applications due to its chemical stability and reactivity. In this comprehensive overview, we will delve into the structural properties, synthetic methods, and potential applications of 1-bromo-3-tert-butyl-5-fluorobenzene.

Structural Properties

The molecular structure of 1-bromo-3-tert-butyl-5-fluorobenzene is defined by a benzene ring with a bromine atom at the 1-position, a tert-butyl group at the 3-position, and a fluorine atom at the 5-position. The tert-butyl group provides steric hindrance and increased hydrophobicity, while the bromine and fluorine atoms introduce specific electronic effects that influence the compound's reactivity and stability. These substituents make 1-bromo-3-tert-butyl-5-fluorobenzene an attractive starting material for various synthetic transformations.

Synthetic Methods

The synthesis of 1-bromo-3-tert-butyl-5-fluorobenzene can be achieved through several well-established routes. One common method involves the bromination of 3-tert-butylfluorobenzene using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). This reaction proceeds via a radical mechanism, leading to the formation of the desired brominated product. Another approach involves the direct fluorination of 1-bromo-3-tert-butylbenzene using selective fluorinating agents like Selectfluor or F-TEDA-BF4. These methods offer high yields and good selectivity, making them suitable for large-scale production.

Applications in Organic Synthesis

1-Bromo-3-tert-butyl-5-fluorobenzene serves as a valuable building block in organic synthesis due to its versatile reactivity. The bromine atom can be readily displaced by nucleophiles in substitution reactions, allowing for the introduction of various functional groups. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling can be employed to couple 1-bromo-3-tert-butyl-5-fluorobenzene with boronic acids or boronates to form biaryls or heteroaryls. Additionally, the tert-butyl group can be selectively removed under acidic conditions to generate 1-bromo-5-fluorobenzene, which can then undergo further transformations.

Mechanistic Studies and Reactivity

Recent studies have shed light on the reactivity and mechanistic aspects of 1-bromo-3-tert-butyl-5-fluorobenzene. For example, research has shown that the presence of the tert-butyl group significantly affects the regioselectivity in electrophilic aromatic substitution reactions. The steric bulk of the tert-butyl group directs electrophiles to attack at positions other than the ortho position relative to itself. This property is particularly useful in fine-tuning reaction outcomes in complex synthetic sequences.

Potential Applications in Medicinal Chemistry

In medicinal chemistry, 1-bromo-3-tert-butyl-5-fluorobenzene has shown promise as a precursor for developing novel therapeutic agents. The fluorine atom can modulate biological activity by influencing binding interactions with target proteins or enzymes. Moreover, the bromine atom can be used as a handle for further functionalization to introduce pharmacophoric groups or improve drug-like properties such as solubility and metabolic stability. Recent studies have explored the use of similar compounds in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

Molecular Modeling and Computational Studies

Molecular modeling and computational studies have been instrumental in understanding the behavior of 1-bromo-3-tert-butyl-5-fluorobenzene. These studies have provided insights into the electronic structure, conformational preferences, and potential binding modes with biological targets. For instance, density functional theory (DFT) calculations have revealed that the electronic effects of the tert-butyl and fluorine substituents significantly influence the frontier molecular orbitals (HOMO and LUMO), which are crucial for predicting reactivity patterns.

Safety Considerations and Environmental Impact

Safety is a paramount consideration in handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, it is generally known that compounds containing halogens like bromine and fluorine require careful handling due to their potential reactivity with certain materials and their toxicity profiles. Proper personal protective equipment (PPE) should be used when working with these compounds to minimize exposure risks.

In terms of environmental impact, efforts are being made to develop greener synthetic methods for producing compounds like <1-bromo>-3-*tert*-butyl-*5*-*fluoro*benzene*. For example, catalytic systems that use earth-abundant metals or biocatalysts are being explored to reduce waste generation and energy consumption during synthesis.

Conclusion

In summary, 1-*bromo*-*3*-*tert*-butyl-*5*-*fluoro*benzene (CAS No. 1123172-38-2) is a versatile compound with significant potential in various scientific fields. Its unique combination of substituents makes it an attractive starting material for organic synthesis and drug discovery. Ongoing research continues to uncover new applications and improve our understanding of its properties and reactivity. As synthetic methods evolve and become more sustainable, 1-*bromo*-*3*-*tert*-butyl-*5*-*fluoro*benzene is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.